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Compound of Interest

Compound Name: Tetraphenyltin

Cat. No.: B1683108

An In-depth Technical Guide

This document provides comprehensive health and safety information for Tetraphenyltin (CAS
No. 595-90-4), a compound utilized in various research and industrial applications, including
organic synthesis and as a polymer stabilizer.[1] Given its toxicological profile, a thorough
understanding of its properties and associated hazards is crucial for safe handling in a
laboratory setting. This guide is intended for researchers, scientists, and drug development
professionals who may work with this substance.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Tetraphenyltin is presented in Table
1. This data is essential for understanding its behavior under various laboratory conditions.

Table 1: Physical and Chemical Properties of Tetraphenyltin
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Property Value Reference(s)
Molecular Formula C24H20Sn [21[3114]
Molecular Weight 427.13 g/mol [1103114]
Appearance White to off-white crystalline (214]
solid/powder

Melting Point 224 - 227 °C [31141[5]
Boiling Point > 420 °C [3][5][6]
Flash Point 111 °C (closed cup) [315]
Density 1.49 g/cm3 [4107]
Vapor Density 14.7 (vs air) [41[5]1[8]
Water Solubility Insoluble [4107119]

Solubility in Other Solvents

Soluble in hot benzene,

toluene, and xylene.

[4]18]

Stability

Stable under normal

conditions. Light sensitive.

[4181°]

Toxicological Information and Hazard Classification

Tetraphenyltin is classified as a hazardous substance with significant acute toxicity. It is

harmful if swallowed, inhaled, or in contact with skin.[9] It is also recognized as a neurotoxin.[2]

[7]

GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication. The GHS classification for

Tetraphenyltin is summarized below.

e Acute Toxicity, Oral (Category 3): Toxic if swallowed.[2][3]

o Acute Toxicity, Dermal (Category 3): Toxic in contact with skin.[2][3]
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o Acute Toxicity, Inhalation (Category 2 or 3): Fatal or toxic if inhaled.[2]

e Hazardous to the Aquatic Environment, Acute Hazard (Category 1): Very toxic to aquatic life.

[3]7]

e Hazardous to the Aquatic Environment, Long-term Hazard (Category 1): Very toxic to aquatic
life with long lasting effects.[3][7]

The following pictograms are associated with Tetraphenyltin:
o Skull and Crossbones (GHSO06): Indicates acute toxicity (fatal or toxic).[3][7]
e Environment (GHS09): Indicates hazards to the aquatic environment.[3][7]

The signal word for Tetraphenyltin is "Danger".[2][3][7]

Exposure Limits

Occupational exposure limits have been established to minimize the risk of adverse health
effects. These limits, presented in Table 2, should be strictly adhered to in any workplace
handling this compound.

Table 2: Occupational Exposure Limits for Tetraphenyltin (as Sn)
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Organization Limit Type Value Reference(s)

PEL (Permissible
OSHA o 0.1 mg/m3 [2][10][11]
Exposure Limit)

TLV-TWA (Threshold

ACGIH Limit Value - Time- 0.1 mg/m3 [2][10][11]
Weighted Average)
TLV-STEL (Threshold

ACGIH Limit Value - Short- 0.2 mg/m3 [2][10][12]

Term Exposure Limit)

REL (Recommended
NIOSH o 0.1 mg/m3 [11]
Exposure Limit) - TWA

IDLH (Immediately
NIOSH Dangerous to Life or 25 mg/m3 [2][12]
Health)

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict safety protocols is mandatory when working with Tetraphenyltin. The
following sections detail essential procedures for handling, personal protection, and emergency

response.

Engineering Controls and Personal Protective
Equipment (PPE)

» Ventilation: Work with Tetraphenyltin should be conducted in a well-ventilated area,
preferably within a chemical fume hood to minimize inhalation exposure.[3][9]

o Eye Protection: Chemical safety goggles or a face shield that complies with OSHA's eye and
face protection regulations (29 CFR 1910.133) or European Standard EN166 should be

worn.[9]
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» Skin Protection: Appropriate protective gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing are necessary to prevent skin contact.[3][9]

e Respiratory Protection: If exposure limits are likely to be exceeded, a NIOSH/MSHA or
European Standard EN 149 approved respirator should be used.[9] A respiratory protection
program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European
Standard EN 149 must be followed.[9][13]

First Aid Measures

In the event of exposure, immediate action is critical. The following first aid procedures should
be followed:

Inhalation: Move the individual to fresh air immediately.[3][9] If breathing is difficult or has
stopped, provide artificial respiration.[3] Seek immediate medical attention.[9]

» Skin Contact: Immediately wash the affected area with soap and plenty of water while
removing all contaminated clothing and shoes.[9] Seek immediate medical attention.[9]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
including under the eyelids.[9] Seek immediate medical attention.[9]

e Ingestion: Do NOT induce vomiting.[14] Rinse the mouth with water.[3] Never give anything
by mouth to an unconscious person.[3] Seek immediate medical attention.[9]

Fire Fighting Measures

Tetraphenyltin is combustible.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][9]

e Hazardous Combustion Products: Combustion may produce carbon monoxide, carbon
dioxide, and tin oxides.[7][9]

¢ Protective Equipment for Firefighters: Firefighters should wear self-contained breathing
apparatus (SCBA) and full protective gear.[9]
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Visualized Workflows and Relationships

To further clarify safety procedures, the following diagrams illustrate key workflows and logical
relationships for handling Tetraphenyltin.

Preparation Handling Cleanup & Disposal

Don Appropriate PPE Prepare Work Area Weigh & Transfer Dispose of Waste in
(Gloves, Goggles, Lab Coat) (Fume Hood, Spill Kit) in Fume Hood Perform Experiment Decontaminate Surfaces Designated Container

Assess Hazards &
Review SDS

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tetraphenyltin in a laboratory setting.
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Exposure Event
(Inhalation, Skin/Eye Contact, Ingestion)

Immediatg Response

Remove from Source
of Exposure

Administer First Aid
(as per Section 3.2)

Notify Supervisor/Safety Officer

Seek Immediate
Medical Attention

Provide SDS to
Medical Personnel

Click to download full resolution via product page
Caption: Emergency response workflow for an exposure event involving Tetraphenyltin.

Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][15]
Keep away from strong oxidizing agents and strong acids.[4][9] Protect from light.[8][9]
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o Disposal: Waste material should be disposed of in accordance with all applicable federal,
state, and local environmental regulations.[9] Chemical waste generators must determine
whether a discarded chemical is classified as a hazardous waste.[9]

This guide provides a comprehensive overview of the health and safety information for
Tetraphenyltin. It is imperative that all personnel handling this substance are thoroughly
familiar with this information and adhere to all recommended safety procedures to ensure a
safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tetraphenyltin: A Comprehensive Health and Safety
Guide for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683108#health-and-safety-information-for-
tetraphenyltin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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